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Compound of Interest

Compound Name: EL-102

Cat. No.: B607284 Get Quote

The proper disposal of any chemical is a critical component of laboratory safety and

environmental responsibility. For a substance identified as "EL-102," the precise disposal

protocol is entirely dependent on its specific chemical composition and associated hazards.

The designation "EL-102" is not a universal identifier, and various products with similar names

can have vastly different properties, ranging from flammable liquids to solid mixtures.

Therefore, the first and most crucial step is to consult the Safety Data Sheet (SDS) provided by

the manufacturer of your specific EL-102 product. This document is the primary source of

information regarding the chemical's properties, hazards, and, most importantly, its proper

disposal methods.

Understanding Disposal Variations: A Comparative
Overview
To illustrate the critical importance of consulting the correct SDS, the following table

summarizes the hazardous characteristics and recommended disposal procedures for different

products found with a "102" identifier. This data highlights the significant variations in waste

management required for each substance.
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Product Identifier
Key Hazardous
Characteristics

Recommended Disposal
Summary

Product containing

Cyclohexylamine & 2-

Diethylaminoethanol

Corrosive (RCRA D002),

Ignitable (RCRA D001), Toxic

to aquatic organisms.[1]

If not consumed in use,

dispose of as RCRA

hazardous waste in

accordance with local, state,

and federal regulations.[1]

AL-102

Solid containing Aluminum

(>75%) and Silicon (5-20%).

May cause eye irritation.[2]

Place spilled material in a

designated, labeled waste

container and dispose of via a

licensed waste disposal

contractor.[2]

SM-102

Highly flammable liquid and

vapor. Harmful if swallowed.

Causes skin and serious eye

irritation.[3]

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations.

Absorb with liquid-binding

material and dispose of

contaminated material as

waste.[3]

EB-102F

Epoxy Resin. Causes skin

irritation and may cause an

allergic skin reaction. Causes

serious eye irritation. Toxic for

aquatic organisms.[4]

Must not be disposed of with

household garbage. Do not

allow product to reach the

sewage system. Disposal must

be made according to official

regulations.[4]

Standard Protocol for Chemical Waste Disposal
Once you have reviewed the SDS for your specific EL-102 product, follow this procedural, step-

by-step guidance for its safe disposal. This protocol is based on general best practices for

laboratory chemical waste management.

Experimental Protocol: General Chemical Waste Disposal
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Waste Identification and Characterization:

Review Section 2 (Hazard Identification) and Section 13 (Disposal Considerations) of the

SDS to determine if the waste is hazardous.[5][6]

Note any specific federal, state, or local regulations mentioned.

Proper Waste Segregation:

Never mix incompatible types of chemical waste.[3] For example, keep halogenated and

non-halogenated solvents separate, and do not mix acids with bases or oxidizers with

flammable materials.[2][7]

Segregate waste into designated containers for liquids, solids, and sharps.[3]

Container Selection and Labeling:

Use a container that is compatible with the chemical waste. The original product container

is often a good choice if it is in good condition.[2][7]

Ensure the container has a secure, tight-fitting lid and is free of leaks or cracks.[8]

Affix a "Hazardous Waste" label to the container as soon as you begin accumulating

waste.[8]

The label must clearly identify the contents. Avoid using chemical abbreviations or

formulas.[8]

Safe Storage of Chemical Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[2]

Keep waste containers closed at all times, except when adding waste.[2][8]

Ensure secondary containment is used to capture any potential leaks or spills.[8]

Store incompatible waste streams separately to prevent accidental reactions.[3]
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Arranging for Final Disposal:

Follow your institution's specific procedures for waste pickup. This typically involves

contacting your Environmental Health and Safety (EHS) department.[8]

Do not dispose of hazardous chemical waste down the drain unless explicitly permitted for

non-hazardous materials by your institution and local regulations.[3][8]

Do not treat hazardous waste (e.g., through evaporation or neutralization) unless it is part

of a documented experimental procedure or a specifically approved institutional protocol.

[2][9]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of laboratory

chemicals, from initial identification to the final disposal arrangement.
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Caption: Workflow for proper laboratory chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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